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Compound of Interest

Compound Name: Bis(trimethylsilyl) azelaate

Cat. No.: B099416

CAS Number: 17906-08-0

This technical guide provides an in-depth overview of bis(trimethylsilyl) azelaate, a silylated
derivative of azelaic acid. The document is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize silylation techniques for
chemical analysis and synthesis. This guide covers the fundamental properties of
bis(trimethylsilyl) azelaate, presented in a clear, tabular format for easy reference. While
specific, detailed experimental protocols for the synthesis and application of bis(trimethylsilyl)
azelaate are not extensively available in public literature, this guide provides a representative
experimental protocol for the synthesis of a structurally related and widely used silylating agent,
N,O-Bis(trimethylsilyl)acetamide (BSA). This protocol illustrates the general principles of
silylation reactions.

Core Physicochemical Data

The following table summarizes the key quantitative data for bis(trimethylsilyl) azelaate,
providing a concise reference for its physical and chemical properties.[1][2][3][4]
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Property Value Source

PubChem, NIST, Cheméo[1][2]

CAS Number 17906-08-0
[31[4]
i PubChem, NIST, Cheméo[1][2]
Molecular Formula C15H3204Si2
[31[4]
Molecular Weight 332.58 g/mol PubChem, Cheméo[1][2]
IUPAC Name bis(trimethylsilyl) nonanedioate =~ PubChem[1]

Azelaic acid, bis(trimethylsilyl)
ester; Bis(trimethylsilyl)

Synonyms L NIST[3][4]
azelate; Nonanedioic acid,

bis(trimethylsilyl) ester

Experimental Protocol: Synthesis of N,O-
Bis(trimethylsilyl)acetamide (BSA)

While a specific, detailed protocol for the synthesis of bis(trimethylsilyl) azelaate is not readily
available, the following protocol for the synthesis of N,O-Bis(trimethylsilyl)acetamide (BSA)
provides a relevant and illustrative example of the methodologies employed for silylation of
carboxylic acid derivatives. The synthesis involves the reaction of acetamide with a silylating
agent, typically trimethylsilyl chloride, in the presence of a base to neutralize the HCI byproduct.

Materials:

e Acetamide

o Trimethylchlorosilane

e Triethylamine

o Dimethylaniline (catalyst)
o Imidazole (catalyst)

o Synthesis Kettle (Reactor)
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Vacuum pump

Procedure:

Reactor Setup: A synthesis kettle is charged with acetamide, triethylamine, and catalytic
amounts of dimethylaniline and imidazole.

Reagent Ratios: The weight ratio of acetamide to triethylamine is maintained at
approximately 1:3.60-3.94. The amount of dimethylaniline catalyst used is 0.1-0.5% of the
weight of the acetamide, and the imidazole catalyst is used at 0.08-0.6% of the weight of the
acetamide.

Addition of Silylating Agent: Trimethylchlorosilane is added to the reaction mixture. The
weight ratio of trimethylchlorosilane to acetamide is in the range of 3.77-4.03:1.

Reaction Conditions: The addition of trimethylchlorosilane is controlled by adjusting the
dropping speed and maintaining a specific temperature. The reaction is carried out under
controlled conditions to ensure the formation of the desired product.

Work-up and Purification: Upon completion of the reaction, the product, N,O-
bis(trimethylsilyl)acetamide, is isolated and purified. The byproducts are typically volatile and
can be removed under reduced pressure.

lllustrative Synthesis Pathway

The following diagram illustrates the general synthesis of a silylated compound, using the

example of N,O-Bis(trimethylsilyl)acetamide (BSA) formation. This pathway is analogous to the

silylation of dicarboxylic acids like azelaic acid.
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Caption: Synthesis of N,O-Bis(trimethylsilyl)acetamide (BSA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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